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Compound of Interest

Compound Name: 5-Methyl-2-heptanone

Cat. No.: B097569

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk
assessment. Always consult the most current SDS and relevant regulatory guidelines before
handling any chemical.

Introduction

5-Methyl-2-heptanone (CAS No. 18217-12-4) is a branched-chain aliphatic ketone.[1][2] Its
structural isomers and related ketones are utilized in various industrial applications, including
as solvents and flavoring agents.[3] A thorough understanding of its safety profile, handling
requirements, and toxicological properties is essential for its safe use in research and
development settings.

This technical guide provides an in-depth overview of the available safety, handling, and toxicity
information for 5-Methyl-2-heptanone. Due to the limited specific toxicological data for this
compound, a read-across approach has been employed, utilizing data from the structurally
similar compound 2-Heptanone (CAS No. 110-43-0) to infer potential hazards. This approach is
a scientifically accepted method for data gap filling in toxicology.[4][5]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b097569?utm_src=pdf-interest
https://www.benchchem.com/product/b097569?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-heptanone
https://www.thegoodscentscompany.com/data/rw1070381.html
https://www.ser.nl/api/Mfiles/DownloadFirstDocument?Id=f7c3d244-4707-4b81-8d24-546c35cd8972
https://www.benchchem.com/product/b097569?utm_src=pdf-body
https://www.fsc.go.jp/english/internationalcooperation/Internationalworkshop_efsa_fda_fscj.data/kai20181114ik1_130.pdf
https://www.toxicology.org/events/shm/fda/docs/4%20SOT%20FDA%20Berggren%20Read-Across.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A summary of the key physical and chemical properties of 5-Methyl-2-heptanone is presented
in Table 1. This information is critical for understanding its behavior under various experimental
and storage conditions.

Property Value Reference(s)
CAS Number 18217-12-4 [1][6]
Molecular Formula C8H160 [1][6]
Molecular Weight 128.21 g/mol [1]
Appearance Colorless to pale yellow liquid 3]
(est)

Boiling Point 167.5 °C @ 760 mmHg (est.) [3]
Flash Point 44.6 °C (112.0 °F) (est.) [3]
Vapor Pressure 1.695 mmHg @ 25 °C (est.) [3]
Water Solubility 1371 mg/L @ 25 °C (est.) [3]
logP (o/w) 2.350 (est.) [3]

Hazard Identification and GHS Classification

5-Methyl-2-heptanone is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
summarized in Table 2.
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Hazard Class GHS Classification Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
Tract Irritation)

Source: PubChem CID 28965[1]

GHS Pictograms:

o Flame: Indicates a flammable hazard.

o Exclamation Mark: Indicates skin and eye irritation, and respiratory tract irritation.
Signal Word: Warning

Toxicological Information

Direct and comprehensive toxicological data for 5-Methyl-2-heptanone are not readily
available in the public domain.[2] Therefore, a read-across approach from the structurally
related ketone, 2-Heptanone, is used to provide an estimate of its toxicological profile.

Route Species Value Reference(s)
Oral LD50 Rat 1670 mg/kg 3171

Oral LD50 Mouse 730 mg/kg [7]

Dermal LD50 Rabbit 10220 mg/kg [7]

Inhalation LC10 Rat 4000 ppm (4 hours) [3]
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Note: The oral LD50 values suggest moderate acute toxicity if ingested. The dermal LD50
indicates low acute toxicity via skin contact. The inhalation data for 2-Heptanone suggests that
high concentrations may be harmful.

Skin and Eye Irritation

5-Methyl-2-heptanone is classified as a skin and eye irritant.[1] This is consistent with the
properties of many aliphatic ketones. Direct contact can cause redness, dryness, and irritation
to the skin and serious irritation to the eyes.[4]

Respiratory Tract Irritation

The substance is classified as a respiratory tract irritant.[1] Inhalation of vapors may cause
coughing, sore throat, dizziness, and headache.[4]

Genotoxicity and Carcinogenicity (Read-Across from 2-
Heptanone)

No specific genotoxicity or carcinogenicity data were found for 5-Methyl-2-heptanone.
However, studies on 2-Heptanone indicate that it is not mutagenic in the Ames test and not
clastogenic in an in vitro chromosome aberration assay.[8] Based on this read-across data, 5-
Methyl-2-heptanone is not expected to be genotoxic. There is no data to suggest that 5-
Methyl-2-heptanone is carcinogenic.

Toxicokinetics and Metabolism

Specific toxicokinetic data for 5-Methyl-2-heptanone is not available. However, the metabolism
of aliphatic ketones, in general, is well-understood. They are typically metabolized through
oxidation via cytochrome P450 enzymes. The resulting metabolites can then enter intermediary
metabolism.[9][10] For example, methyl isobutyl ketone is metabolized to 4-hydroxy-4-methyl-
2-pentanone and 4-methyl-2-pentanol.[11] It is plausible that 5-Methyl-2-heptanone follows a
similar metabolic pathway.

Handling and Safety Precautions
Engineering Controls
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e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

o Use explosion-proof equipment due to the flammable nature of the substance.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,
use a NIOSH-approved respirator with an organic vapor cartridge.

Storage

o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Keep containers tightly closed.

o Store separately from strong oxidizing agents, strong bases, and strong reducing agents.[4]

Spills and Disposal

« In case of a spill, remove all ignition sources.

o Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed
container for disposal.

» Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols (Representative)

Detailed experimental protocols for the toxicity testing of 5-Methyl-2-heptanone are not
publicly available. The following are descriptions of standard, representative methodologies for
key toxicological endpoints.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test

This test, based on models like EpiDerm™, assesses the potential of a substance to cause

skin irritation.

Tissue Culture: Reconstructed human epidermal tissues are cultured to form a multi-layered,

differentiated epidermis.

Chemical Exposure: The test substance is applied topically to the surface of the tissue
culture for a defined period (e.g., 60 minutes).

Post-Exposure Incubation: The substance is removed, and the tissues are incubated for a
further period (e.g., 42 hours) to allow for the development of cytotoxic effects.

Viability Assessment: Tissue viability is determined using a colorimetric assay, such as the
MTT assay. A reduction in tissue viability below a certain threshold (e.g., 50%) indicates that
the substance is an irritant.[10][12]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test

This test, using models like EpiOcular™, evaluates the potential for a substance to cause

serious eye damage or irritation.

Tissue Culture: Reconstructed human cornea-like epithelial tissues are used.

Chemical Exposure: The test substance is applied to the surface of the tissue for a specified
duration (e.g., 30 minutes for liquids).

Post-Exposure Incubation: The substance is rinsed off, and the tissues undergo a post-

exposure incubation period.

Viability Assessment: The viability of the corneal cells is measured, typically using the MTT
assay. A significant decrease in viability suggests an irritant potential.[5][13]
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Bacterial Reverse Mutation Test (Ames Test) for
Genotoxicity

This assay is used to detect the mutagenic potential of a chemical.

Bacterial Strains: Histidine-dependent strains of Salmonella typhimurium are used.

o Exposure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without a metabolic activation system (S9 mix).

e Mutation Detection: The bacteria are plated on a minimal agar medium lacking histidine. If
the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to grow

and form colonies.

e Analysis: The number of revertant colonies is counted and compared to the control plates. A
significant increase in the number of colonies indicates a mutagenic potential.[14][15]

Logical Relationships and Workflows

The following diagrams illustrate the logical flow of a safety assessment for a chemical with
limited data and a typical experimental workflow for in vitro irritation testing.
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Logical Flow for Safety Assessment of 5-Methyl-2-heptanone
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Caption: Logical workflow for the safety assessment of 5-Methyl-2-heptanone.
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Experimental Workflow for In Vitro Irritation Testing
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Caption: General workflow for in vitro skin or eye irritation testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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